2,2,5-Trimethyl-(1,3]dioxolane-5-carboxylic acid

• Molecular Formula: C7H12O4
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2,2,4-trimethyl-1,3-dioxolane-4-carboxylic acid
• InChI: InChI=1S/C7H12O4/c1-6(2)10-4-7(3,11-6)5(8)9/h4H2,1-3H3,(H,8,9)
• InChI Key: CMDDZYSUXXCVMS-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)(C)C(=O)O)C

Description

2,2,5-Trimethyl-(1,3]dioxolane-5-carboxylic acid is a useful research compound. Its molecular formula is C7H12O4 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.34 g of 3-hydroxyl-2-hydroxymethyl-2-methylpropionic acid and 13 ml of acetonedimethylacetal was added 95 mg of p-toluenesulfonic acid monohydrate at room temperature, and the mixture was stirred for 6 hours. Further added thereto was 95 mg of p-toluenesulfonic acid monohydrate, and the mixture was stirred overnight. The solution was concentrated and poured into water and extracted. The aqueous layer was extracted with chloroform. The combined organic layers were washed with saturated brine, dried, and concentrated. The residue was purified by silica gel column chromatography (chloroform:methanol=19:1), to give 333 mg of 2,2,5-trimethyl-[1,3]dioxolane-5-carboxylic acid as shown in Table 132 below.